Amikacin

Amikacin is a semi-synthetic aminoglycoside antibiotic derived from Kanamycin A. It functions by binding to the bacterial 30S ribosomal subunit, which inhibits protein synthesis and results in bactericidal action against a broad spectrum of Gram-negative bacteria. A key procurement-relevant feature of Amikacin is its structural modification—an L(-)-γ-amino-α-hydroxybutyryl side chain at the C-1 amino group—designed to confer resistance to many of the bacterial enzymes that inactivate other aminoglycosides. This makes it a critical component for research and therapeutic development targeting multidrug-resistant pathogens, particularly strains resistant to gentamicin and tobramycin.

While other aminoglycosides like gentamicin, tobramycin, and the parent compound kanamycin A are available, they are not reliable substitutes for Amikacin, especially in contexts involving resistant bacteria. The primary mechanism of resistance is enzymatic modification by aminoglycoside-modifying enzymes (AMEs), such as acetyltransferases, phosphotransferases, and nucleotidyltransferases. Amikacin's unique side chain sterically hinders many of these enzymes, rendering it effective against strains that can inactivate older aminoglycosides. For example, of nine known inactivating enzymes, Amikacin is affected by only one, whereas tobramycin is susceptible to five, and both gentamicin and kanamycin are susceptible to six. This fundamental difference in stability means that substituting Amikacin with another aminoglycoside in assays or models involving resistant bacteria can lead to failed experiments and misleading results.

Enzymatic Stability Advantage

Amikacin was specifically engineered to resist enzymatic inactivation, a primary driver of aminoglycoside resistance. A comprehensive study of 319 clinical isolates resistant to at least one aminoglycoside demonstrated Amikacin's superior stability. Amikacin is susceptible to inactivation by only one of nine known 2-deoxystreptamine-modifying enzymes. In contrast, gentamicin and its parent compound kanamycin A are inactivated by six of these enzymes, and tobramycin is inactivated by five. This inherent stability ensures more reliable and reproducible activity in biological systems where such enzymes are present.

This enzymatic stability is the primary reason to procure Amikacin for research involving resistant bacteria, ensuring the compound remains active where others would be degraded.

Efficacy Against Resistant Pseudomonas aeruginosa

In a head-to-head comparison against 130 clinical isolates of *Pseudomonas aeruginosa*, Amikacin demonstrated significantly better coverage against highly resistant strains. While tobramycin was more active by weight against susceptible isolates, 14 of 18 strains highly resistant to gentamicin (MIC ≥80 μg/ml) were also highly resistant to tobramycin. In stark contrast, none of the 130 isolates were highly resistant to Amikacin. This indicates that Amikacin remains effective against P. aeruginosa populations where both gentamicin and tobramycin have failed.

For research targeting multidrug-resistant *P. aeruginosa*, Amikacin provides a more reliable probability of antibacterial activity than gentamicin or tobramycin.

Reduced Vestibular Toxicity vs. Gentamicin

In preclinical models, aminoglycosides exhibit different ototoxicity profiles. A comparative study in cats demonstrated that gentamicin primarily caused vestibular (balance) dysfunction, whereas Amikacin selectively produced cochlear (hearing) impairment. Gentamicin induced ataxia and impaired righting reflex after a cumulative dose of ~700 mg/kg, while Amikacin did not produce vestibular effects even at a cumulative dose of 3,600 mg/kg. Gentamicin also appeared to cause histological renal tissue changes more frequently than Amikacin. This differentiation is critical for designing in vivo experiments where vestibular function is a key endpoint or confounding factor.

For in vivo studies, selecting Amikacin over gentamicin can prevent confounding results from vestibular toxicity, providing clearer outcomes for experiments not focused on ototoxicity.

Solubility Profile: Handling and Formulation Suitability (Base vs. Sulfate Salt)

The choice between Amikacin base (CAS 37517-28-5) and its common salt, Amikacin sulfate (CAS 39831-55-5), is a critical procurement decision driven by formulation requirements. Amikacin sulfate is very soluble or freely soluble in water. In contrast, the free base form has different solubility characteristics, making it potentially suitable as a starting material for preparing alternative salt forms or for use in specific non-aqueous or low-water content formulations where the sulfate salt's properties would be disadvantageous. Procuring the free base provides maximum flexibility for custom formulation and process development.

Procuring the Amikacin free base is the correct choice for researchers developing novel formulations, creating different salt forms, or working in non-aqueous systems.

Resistant Gram-Negative Pathogen Research

When investigating bacteria known or suspected to possess aminoglycoside-modifying enzymes, Amikacin is the appropriate choice over kanamycin, gentamicin, or tobramycin. Its inherent resistance to a broader range of these enzymes ensures that experimental results reflect the compound's direct antibacterial activity, not its premature degradation by the target organism.

Novel Formulation Development

For projects requiring non-aqueous formulations, lipid-based carriers, or the synthesis of alternative salt forms with specific physicochemical properties, procuring the Amikacin free base is essential. Its distinct solubility profile compared to the highly water-soluble sulfate salt allows for greater flexibility in formulation and process chemistry.

In Vivo Efficacy and Toxicology Studies

In animal models of infection with resistant bacteria, Amikacin provides a more reliable and sustained active compound exposure compared to other aminoglycosides that may be variably inactivated in vivo. Furthermore, its differentiated toxicological profile, particularly its lower propensity for vestibular toxicity compared to gentamicin, makes it a superior choice for studies where animal mobility and behavior are important observational endpoints.